Cas no 628732-04-7 (1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER)

628732-04-7 structure
Product name:1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER
1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER
- MIZJGPQVOBOFOU-UHFFFAOYSA-N
- DTXSID901225028
- 628732-04-7
- 5-fluoro-indan-2-carboxylic acid methyl ester
- methyl 5-fluoro-2,3-dihydro-1H-indene-2-carboxylate
- SCHEMBL1340597
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- Inchi: InChI=1S/C11H11FO2/c1-14-11(13)9-4-7-2-3-10(12)6-8(7)5-9/h2-3,6,9H,4-5H2,1H3
- InChI Key: MIZJGPQVOBOFOU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 194.07430775g/mol
- Monoisotopic Mass: 194.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER Related Literature
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Stefania F. Musolino,Zhipeng Pei,Liting Bi,Gino A. DiLabio,Jeremy E. Wulff Chem. Sci., 2021,12, 12138-12148
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
628732-04-7 (1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER) Related Products
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